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Compound of Interest

Compound Name: 2-Ethylhexyl bromide

Cat. No.: B156332 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 2-Ethylhexyl bromide. The information is presented in a structured format to

facilitate easy access and comparison of data, supplemented with detailed experimental

protocols and visual workflows to support laboratory applications.

Physical Properties
2-Ethylhexyl bromide is a colorless to light yellow liquid.[1] A summary of its key physical

properties is provided in the tables below.

Table 1: General Physical Properties of 2-Ethylhexyl Bromide

Property Value Source(s)

Molecular Formula C₈H₁₇Br [2][3][4]

Molecular Weight 193.12 g/mol [2][4][5]

Appearance Colorless to pale yellow liquid [1][6]

Odor Faint, characteristic odor [1][6]

Table 2: Quantitative Physical Properties of 2-Ethylhexyl Bromide
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Property Value Conditions Source(s)

Density 1.086 g/mL at 25 °C [2][7]

1.0800 g/mL [3]

1.12 g/cm³ [2]

Boiling Point 75-77 °C at 16 mmHg [2][3][5][7]

190.8 °C at 760 mmHg [8]

183-185 °C [6]

Melting Point -55 °C (estimate) [2][8]

Refractive Index n20/D 1.4538 [2][7]

1.4530 to 1.4550 [3]

Flash Point 157 °F (69.4 °C) [2][8]

69 °C [3]

Solubility

Insoluble in water.

Soluble in chloroform,

ethyl acetate, and

other organic

solvents.

[1][2][3][6]

Chemical Properties
2-Ethylhexyl bromide is a reactive compound primarily used as an intermediate in organic

synthesis.[1][6] Its reactivity stems from the presence of the bromine atom, which is a good

leaving group in nucleophilic substitution reactions.[9]

Stability and Reactivity:

Stability: Stable under normal conditions.[6][10] Some commercial preparations contain

stabilizers like potassium carbonate.[7][11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://pmc.ncbi.nlm.nih.gov/articles/PMC3279224/
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.calnesis.com/en/measurements/density-liquids/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3279224/
https://www.chemicalbook.com/synthesis/2-ethylhexyl-bromide.htm
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Use_of_Hexyl_2_bromobutanoate_in_Grignard_Reactions.pdf
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.chemicalbook.com/synthesis/2-ethylhexyl-bromide.htm
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://pmc.ncbi.nlm.nih.gov/articles/PMC3279224/
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.chemicalbook.com/synthesis/2-ethylhexyl-bromide.htm
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.benchchem.com/product/b156332
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Use_of_Hexyl_2_bromobutanoate_in_Grignard_Reactions.pdf
https://www.benchchem.com/product/b156332?utm_src=pdf-body
https://www.benchchem.com/product/b156332
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Use_of_Hexyl_2_bromobutanoate_in_Grignard_Reactions.pdf
https://www.brainkart.com/article/Preparation-and-physical-properties-of-alkyl-halides_29880/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Use_of_Hexyl_2_bromobutanoate_in_Grignard_Reactions.pdf
https://www.eag.com/techniques/density-determination-of-solids-and-liquids/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3279224/
https://www.youtube.com/watch?v=x-GvJKjmoGU
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactivity: It participates in nucleophilic substitution and elimination reactions.[9] It can

undergo hydrolysis in the presence of water or other nucleophiles.[6]

Incompatible Materials: Strong oxidizing agents and strong bases.[10]

Hazardous Decomposition Products: Upon combustion, it may produce carbon monoxide,

carbon dioxide, and hydrogen halides.[10]

Common Reactions:

Alkylation Agent: It is used to introduce the 2-ethylhexyl group into other molecules, a

common strategy to enhance solubility in organic media.[9] This is particularly useful in the

synthesis of pharmaceuticals, agrochemicals, and materials for electronics.

Grignard Reagent Formation: It can react with magnesium to form the corresponding

Grignard reagent, (2-ethylhexyl)magnesium bromide, which is a versatile tool for forming

carbon-carbon bonds.[9]

Synthesis of Other Compounds: It serves as a starting material for the production of various

chemicals, including plasticizers, surfactants, and flame retardants.[6][9]

Experimental Protocols
Determination of Boiling Point (Capillary Method)
This method is suitable for determining the boiling point of small quantities of a liquid.

Materials:

Thiele tube or similar heating apparatus (e.g., aluminum block)

Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or hot plate)
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Liquid paraffin or silicone oil (for Thiele tube)

2-Ethylhexyl bromide sample

Procedure:

Fill the Thiele tube with liquid paraffin to a level just above the side arm.

Place a small amount (a few milliliters) of 2-Ethylhexyl bromide into the small test tube.

Place the capillary tube, with its sealed end up, into the test tube containing the sample.

Attach the test tube to the thermometer using a rubber band or thread, ensuring the sample

is level with the thermometer bulb.

Suspend the thermometer and test tube assembly in the Thiele tube, ensuring the heat-

transfer liquid covers the sample.

Gently heat the side arm of the Thiele tube.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Continue gentle heating until a rapid and continuous stream of bubbles is observed.

Remove the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid

begins to enter the capillary tube.[2][3]

Determination of Density (Pycnometer Method)
A pycnometer is a flask with a specific, accurately known volume, used to determine the

density of a liquid.

Materials:

Pycnometer
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Analytical balance

Thermometer

2-Ethylhexyl bromide sample

Distilled water (for calibration)

Procedure:

Thoroughly clean and dry the pycnometer.

Weigh the empty, dry pycnometer on an analytical balance and record the mass (m₁).

Fill the pycnometer with distilled water and place it in a constant temperature bath until it

reaches thermal equilibrium (e.g., 25 °C).

Carefully dry the outside of the pycnometer and weigh it. Record the mass (m₂).

Empty and dry the pycnometer again.

Fill the pycnometer with 2-Ethylhexyl bromide and allow it to reach the same constant

temperature as the water.

Dry the exterior and weigh the filled pycnometer. Record the mass (m₃).

The density of 2-Ethylhexyl bromide can be calculated using the known density of water at

that temperature.

Determination of Refractive Index (Abbe Refractometer)
An Abbe refractometer is used to measure the refractive index of liquids.

Materials:

Abbe refractometer

Dropper or pipette
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2-Ethylhexyl bromide sample

Solvent for cleaning (e.g., acetone or ethanol)

Lens paper

Procedure:

Ensure the prism of the refractometer is clean and dry.

Using a dropper, place a few drops of 2-Ethylhexyl bromide onto the prism.

Close the prism and ensure the liquid spreads evenly.

Adjust the light source and mirror to illuminate the field of view.

Rotate the coarse adjustment knob until the light and dark fields are visible.

Turn the fine adjustment knob to bring the dividing line into sharp focus.

If a colored band is visible, adjust the dispersion correction to make the dividing line sharp

and colorless.

Align the dividing line with the crosshairs in the eyepiece.

Read the refractive index from the scale.[12]

Visualizations
Synthesis of 2-Ethylhexyl Bromide
The following diagram illustrates a common laboratory-scale synthesis of 2-Ethylhexyl
bromide from 2-ethylhexanol using phosphorus tribromide.[8]
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Caption: Synthesis of 2-Ethylhexyl Bromide from 2-Ethylhexanol.

General Workflow for O-Alkylation using 2-Ethylhexyl
Bromide
This diagram outlines a general experimental workflow for an O-alkylation reaction where 2-
Ethylhexyl bromide is used as the alkylating agent.
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Caption: General workflow for an O-alkylation reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b156332?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b156332
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://www.calnesis.com/en/measurements/density-liquids/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Use_of_Hexyl_2_bromobutanoate_in_Grignard_Reactions.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3279224/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3279224/
https://www.chemicalbook.com/synthesis/2-ethylhexyl-bromide.htm
https://www.brainkart.com/article/Preparation-and-physical-properties-of-alkyl-halides_29880/
https://www.eag.com/techniques/density-determination-of-solids-and-liquids/
https://www.youtube.com/watch?v=x-GvJKjmoGU
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://www.benchchem.com/product/b156332#2-ethylhexyl-bromide-physical-and-chemical-properties
https://www.benchchem.com/product/b156332#2-ethylhexyl-bromide-physical-and-chemical-properties
https://www.benchchem.com/product/b156332#2-ethylhexyl-bromide-physical-and-chemical-properties
https://www.benchchem.com/product/b156332#2-ethylhexyl-bromide-physical-and-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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